Cas no 1228898-69-8 (1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene)

1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene structure
1228898-69-8 structure
Product Name:1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene
CAS No:1228898-69-8
MF:C8H5Cl2F3
MW:229.026510953903
MDL:MFCD13194732
CID:1038738
PubChem ID:70701059
Update Time:2025-04-20

1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene
    • 3-CHLORO-5-(TRIFLUOROMETHYL)BENZYL CHLORIDE
    • AB70456
    • AK100287
    • ANW-70386
    • CTK8C3671
    • KB-218715
    • 3-Chloro-5-(trifluromethyl)benzyl chloride; 98%
    • 3-Chloro-5-(trifluromethyl)benzyl chloride
    • DB-147415
    • SCHEMBL17062167
    • MFCD13194732
    • Benzene, 1-chloro-3-(chloromethyl)-5-(trifluoromethyl)-
    • 1228898-69-8
    • EN300-1934279
    • DTXSID90743838
    • MDL: MFCD13194732
    • Inchi: 1S/C8H5Cl2F3/c9-4-5-1-6(8(11,12)13)3-7(10)2-5/h1-3H,4H2
    • InChI Key: FOQBFQXSUXETKX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CCl)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 227.9720400g/mol
  • Monoisotopic Mass: 227.9720400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene Security Information

  • Storage Condition:Sealed in dry,2-8°C

1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene Pricemore >>

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